Cas no 1803652-45-0 (5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1803652-45-0
• MF: C₉H₁₀F₃N₃O₃
• MW: 265.189212322235
• CID: 4930148
• Update Time: 2025-08-05

5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H10F3N3O3/c10-9(11,12)18-8-4(2-13)5(14)3-15-6(8)1-7(16)17/h3H,1-2,13-14H2,(H,16,17)
• InChI Key： HZWHTDIMAOBVDD-UHFFFAOYSA-N
• SMILES： FC(OC1C(CC(=O)O)=NC=C(C=1CN)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: -2
• Topological Polar Surface Area: 112

Additional information on 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid

5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No: 1803652-45-0)

5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid is a highly specialized organic compound with the CAS registry number 1803652-45-0. This compound belongs to the class of pyridine derivatives, which are widely studied in the fields of pharmaceutical chemistry, agrochemicals, and materials science due to their unique electronic properties and potential bioactivity. The structure of this compound features a pyridine ring substituted with an amino group at position 5, an aminomethyl group at position 4, a trifluoromethoxy group at position 3, and an acetic acid moiety at position 2. These substituents collectively influence the compound's physicochemical properties, stability, and reactivity.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid. Researchers have employed multi-component reactions and catalytic processes to streamline its production, ensuring high yields and purity. The incorporation of the trifluoromethoxy group is particularly noteworthy, as it imparts electron-withdrawing effects that enhance the compound's stability and reactivity in various chemical transformations. This feature makes it a valuable intermediate in the synthesis of more complex molecules with potential applications in drug discovery.

The acetic acid moiety at position 2 plays a critical role in modulating the compound's acidity and hydrogen bonding capabilities. This functional group is essential for its participation in biochemical interactions, such as enzyme inhibition or receptor binding, which are key mechanisms in pharmacological applications. Recent studies have explored the use of this compound as a lead molecule in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders.

The aminomethyl group at position 4 introduces additional nucleophilic character to the molecule, enhancing its ability to participate in condensation reactions or act as a precursor for bioisosteric replacements. This feature has been leveraged in recent research to design analogs with improved pharmacokinetic profiles, such as enhanced bioavailability and reduced toxicity.

Moreover, the trifluoromethoxy group at position 3 contributes significantly to the compound's lipophilicity and metabolic stability. This substituent has been shown to improve the molecule's ability to penetrate biological membranes, making it a promising candidate for drug delivery systems. Recent investigations have also highlighted its potential as a building block for constructing heterocyclic frameworks with enhanced photostability and electronic conductivity.

In terms of applications, 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid has garnered attention in both academic and industrial settings. Its versatility as a starting material for synthesizing bioactive compounds has been demonstrated in several high-profile studies. For instance, researchers have utilized this compound to develop inhibitors for kinases involved in cancer cell proliferation. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, paving the way for enantioselective syntheses of complex molecules.

The synthesis of this compound typically involves a combination of nucleophilic aromatic substitution and coupling reactions. The introduction of the trifluoromethoxy group requires careful control over reaction conditions to ensure regioselectivity and minimize side reactions. Recent breakthroughs in catalysis have enabled more efficient pathways for its preparation, reducing production costs and improving scalability.

In conclusion, 5-Amino-4-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-acetic acid (CAS No: 1803652-45-0) stands out as a versatile building block with immense potential across multiple disciplines. Its unique combination of functional groups positions it as a valuable asset in modern chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis routes, this compound is poised to play an increasingly significant role in advancing scientific innovation.